N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide

• IUPAC Name: N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(oxazinan-2-yl)propanamide
• InChI: InChI=1S/C21H27N3O3/c1-16-7-5-8-17(2)20(16)27-21-18(9-6-11-22-21)15-23-19(25)10-13-24-12-3-4-14-26-24/h5-9,11H,3-4,10,12-15H2,1-2H3,(H,23,25)
• InChI Key: XTJSSHXOGQJQPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2=C(C=CC=N2)CNC(=O)CCN3CCCCO3
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial component of the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has been shown to have potential therapeutic applications in the treatment of various B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL).

Mechanism of Action

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide works by inhibiting BTK, a key component of the B-cell receptor signaling pathway. BTK is involved in the activation of downstream signaling pathways that promote B-cell survival and proliferation. By inhibiting BTK, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide blocks these signaling pathways, leading to apoptosis of B-cells. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide has also been shown to inhibit other kinases that are involved in B-cell signaling, including AKT and ERK.
Biochemical and Physiological Effects
N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide has been shown to have several biochemical and physiological effects in preclinical models. In addition to inducing apoptosis in B-cells, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide has been shown to inhibit the migration and adhesion of CLL cells. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide has also been shown to inhibit the production of cytokines that promote the survival and proliferation of B-cells. These effects suggest that N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide may have a broad range of therapeutic applications in the treatment of B-cell malignancies.

Advantages and Limitations for Lab Experiments

One advantage of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide is its specificity for BTK and other kinases involved in B-cell signaling. This specificity reduces the risk of off-target effects and toxicity. However, one limitation of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide is its poor solubility, which can make it difficult to administer in preclinical models. Additionally, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another direction is the investigation of the efficacy of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide in combination with other therapeutic agents, such as chemotherapy or immunotherapy. Additionally, further preclinical studies are needed to determine the safety and efficacy of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide in various B-cell malignancies, as well as its potential for use in other diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide in humans.

Scientific Research Applications

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide has been extensively studied in preclinical models of B-cell malignancies, where it has shown promising results as a potential therapeutic agent. In a study published in Blood, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide was found to induce apoptosis (programmed cell death) in CLL cells, both in vitro and in vivo. Another study published in Cancer Research demonstrated that N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide inhibited the growth of MCL cells in a mouse model. These findings suggest that N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(1,2-oxazinan-2-yl)propanamide may have therapeutic potential in the treatment of B-cell malignancies.